Cas no 2172084-30-7 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid
• CAS No: 2172084-30-7
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5877410
• PubChem ID: 165559775
• Update Time: 2025-10-31

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]cyclohexyl}propanoic acid
• EN300-1566736
• 2172084-30-7

• Inchi： 1S/C28H30N2O5/c31-25(30-28(17-14-26(32)33)15-6-1-7-16-28)13-8-18-29-27(34)35-19-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,24H,1,6-7,14-19H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NNQBFUCNRFPZHQ-UHFFFAOYSA-N
• SMILES： O=C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid

Comprehensive Analysis of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid (CAS No. 2172084-30-7)

The compound 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid (CAS No. 2172084-30-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a cyclohexyl backbone and a propanoic acid terminus, makes it invaluable for designing peptide-based therapeutics and drug delivery systems. Researchers are increasingly focusing on this compound due to its role in advancing targeted cancer therapies and precision medicine, aligning with the growing demand for personalized healthcare solutions.

One of the most searched questions in the field of organic chemistry revolves around the stability of Fmoc groups under various reaction conditions. The Fmoc-protected amino acid moiety in 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid offers excellent orthogonal protection, ensuring compatibility with solid-phase peptide synthesis (SPPS). This property is critical for researchers developing novel peptide inhibitors or biomarkers, as it allows for selective deprotection without disrupting other functional groups.

Recent trends in biopharmaceutical research highlight the importance of click chemistry for bioconjugation. The but-2-ynamido group in this compound enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry. This feature has sparked interest among scientists working on antibody-drug conjugates (ADCs) and fluorescent probes, as it facilitates site-specific labeling and drug targeting.

From a synthetic chemistry perspective, the cyclohexyl ring in 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid introduces conformational rigidity, which is highly desirable for modulating peptide secondary structures. This aligns with the increasing demand for peptidomimetics that mimic natural peptides while exhibiting enhanced metabolic stability and bioavailability. Such compounds are pivotal in addressing challenges like oral peptide delivery, a hot topic in drug development forums.

The propanoic acid terminus of this molecule serves as a versatile handle for further carboxylate-mediated coupling, enabling seamless integration into peptide chains or polymer scaffolds. This functionality is particularly relevant for researchers exploring hydrogel-based drug carriers or tissue engineering applications, where pH-responsive release mechanisms are often required.

In the context of green chemistry, there is growing interest in optimizing the synthesis of Fmoc-amino acid derivatives like 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid to reduce organic solvent waste. Recent publications have explored microwave-assisted synthesis and flow chemistry approaches to improve the atom economy of such compounds, reflecting the industry's shift toward sustainable manufacturing practices.

Analytical characterization of this compound typically involves advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR, topics frequently searched by quality control professionals. The presence of both amide and alkyne functionalities creates distinct spectroscopic signatures, aiding in structural elucidation and purity assessment—critical parameters for GMP-compliant production.

With the rise of AI-assisted drug discovery, computational studies on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid have gained traction. Molecular docking simulations predict its potential as a pharmacophore in protein-protein interaction inhibitors, particularly for undruggable targets in oncology and neurodegenerative diseases. These insights are driving innovation in rational drug design methodologies.

As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the metal content in peptide synthesis building blocks like this compound has become a key quality metric. Manufacturers now provide detailed certificates of analysis (CoA) documenting heavy metal limits, addressing concerns about process-related contaminants in therapeutic peptides.

The future applications of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid may extend to mRNA vaccine adjuvant systems, where lipid-peptide hybrids are being investigated for improved immune response modulation. This positions the compound at the forefront of next-generation vaccine technology, merging peptide chemistry with nanomedicine innovations.